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Compound of Interest |

Compound Name: 10-Pahsa
CAS No.: 1636134-73-0
Cat. No.: B593682
. J

Risk Assessment & Hazard Identification

While 10-PAHSA is an endogenous lipid with anti-diabetic and anti-inflammatory properties, its
handling requires a Risk-Based Safety Approach. The primary hazards are not the lipid itself,
but the organic solvents required for its solubilization and the unknown long-term effects of
systemic absorption of high-concentration bioactive signaling molecules.

The Dual-Hazard Profile

Hazard Component Description Critical Control Point

Endogenous FAHFA (Fatty

Acid ester of Hydroxy Fatty

Acid).[1][2] Enhances insulin Prevent inhalation of powder
1. Bioactive Lipid (10-PAHSA) sensitivity and glucose and dermal absorption via

tolerance.[1][3][4] Toxicological carrier solvents.

properties have not been fully

investigated.

Supplied often in Methyl

Acetate or reconstituted in )
Fume Hood Use is Mandatory.
) Chloroform, Methanol, or ] )
2. Carrier Solvents ) Solvent choice dictates PPE
DMSO. These are volatile,

flammable, and skin-

selection.

permeable.
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Personal Protective Equipment (PPE) Matrix

Select PPE based on the physical state of the substance.[5] Gloves must be selected to resist
the specific carrier solvent used.

. Hand
L Respiratory . EyelFace Body
Activity . Protection . .
Protection Protection Protection
(Glove Type)
N95/P2 o
) ) Nitrile (Double
Respirator (if ] Lab Coat
) ) gloving
Handling Neat outside hood) or Safety Glasses (Cotton/Polyester
) o recommended). o )
Solid (Weighing) Fume Hood sash ) with side shields. ), closed-toe
) Thickness: =
at working shoes.
) 0.11 mm.
height.
Fume Hood PVA (Polyvinyl
(Polyv y Lab Coat +
o Mandatory. Do alcohol) or Viton ]
Solubilization Chemical

(Chloroform/

not rely on

respirators alone

gloves are best.
Standard Nitrile

Chemical Splash
Goggles.[6]

Resistant Apron

Methanol) ] ) if handling
for volatile degrades rapidly
) volumes >50 mL.
solvents. in Chloroform.
Nitrile
(Standard).
Fume Hood or DMSO
) o Safety Glasses
Cell Culture/ Biosafety permeates nitrile )
) ] or Face Shield. Lab Coat.
DMSO Prep Cabinet (Class but degrades it 6]
). slowly; change
immediately
upon splash.
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Critical Note on Glove Permeation: If dissolving 10-PAHSA in Chloroform, standard nitrile
gloves offer < 2 minutes of protection. Use PVA gloves or double-glove and change immediately

upon any contact.

Operational Workflow: The "Cold-Chain & Inert Gas"
Protocol

Lipids like 10-PAHSA are prone to oxidation and hydrolysis.[7] This workflow ensures both
operator safety and sample integrity.
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Figure 1: 10-PAHSA Handling Lifecycle. Note the equilibration step to prevent water
condensation (hydrolysis risk) and the containment of weighing/solubilization within the safety

zone.

Detailed Experimental Protocols
A. Reconstitution (Solubilization)

10-PAHSA is sparingly soluble in aqueous buffers.[2] You must create a stock solution in an

organic solvent first.
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Equilibration: Remove the vial from -20°C/-80°C storage. Do not open until it reaches room
temperature (approx. 30 mins). Opening a cold vial causes moisture condensation, which
hydrolyzes the ester bond.

Solvent Selection:
o For In Vitro/Cell Culture: Dissolve in DMSO or Ethanol (solubility ~15-20 mg/mL).[2][3][4]
o For Chemical Analysis: Dissolve in Methyl Acetate or Chloroform.

Inert Gas Purge: After adding solvent, gently stream Nitrogen or Argon gas over the liquid
surface for 10-15 seconds to displace oxygen.

Dissolution: Vortex gently. If the lipid adheres to the glass, warm slightly (warm water bath <
30°C) or sonicate briefly.

Aqueous Dilution: For cell culture, dilute the organic stock into the agueous medium. Ensure
the final organic solvent concentration is < 0.1% to avoid solvent toxicity to cells.

B. Storage of Stock Solutions[7][8]

o Vessel: Use Glass vials with Teflon-lined caps. Avoid polypropylene (plastic) tubes, as
lipophilic compounds can leach into the plastic or extract plasticizers.

o Temperature: Store stock solutions at -80°C.

o Shelf Life: Solutions in organic solvents are stable for up to 6 months if purged with argon.
Aqueous dilutions should be prepared fresh daily.

Emergency & Disposal Procedures
Spill Response

e Minor Spill (< 10 mL):
o Alert nearby personnel.

o Wear appropriate PPE (Double Nitrile gloves, Goggles).

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://cdn.caymanchem.com/cdn/insert/19973.pdf
https://www.caymanchem.com/product/17043/5-pahsa
https://www.caymanchem.com/product/17037/9-pahsa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Absorb with inert material (vermiculite or chemical spill pads).

o Clean the surface with Ethanol or Acetone to remove oily residue.

e Skin Exposure:
o Immediately remove contaminated clothing.[8]

o Wash skin with soap and copious amounts of water for 15 minutes. Do not use ethanol to
wash skin, as it may enhance absorption of the lipid.

Disposal Protocol

Do not dispose of 10-PAHSA down the drain. It is a bioactive organic compound.

Waste Stream Classification Container Labeling

Hazardous Chemical Waste "Organic Waste: [Solvent
(Solvent) Name] + Trace 10-PAHSA"

Stock Solutions

"Solid Waste: 10-PAHSA

Contaminated Debris"

Solid Residue Hazardous Solid Waste

) Can often be sewered (Check
o Non-Hazardous (if <0.1% )
Aqueous Dilutions local EHS regulations),
solvent) )
otherwise "Aqueous Waste".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Safety Guide: Handling and Disposal of 10-
PAHSA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593682#personal-protective-equipment-for-handling-
10-pahsa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b593682?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/19973/10-pahsa
https://cdn.caymanchem.com/cdn/insert/19973.pdf
https://www.caymanchem.com/product/17043/5-pahsa
https://www.caymanchem.com/product/17037/9-pahsa
https://www.mdpi.com/1422-0067/22/18/9664
https://www.scribd.com/document/639811443/MSDS-K-HCFA
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://cdn.caymanchem.com/cdn/msds/29210m.pdf
https://www.benchchem.com/product/b593682#personal-protective-equipment-for-handling-10-pahsa
https://www.benchchem.com/product/b593682#personal-protective-equipment-for-handling-10-pahsa
https://www.benchchem.com/product/b593682#personal-protective-equipment-for-handling-10-pahsa
https://www.benchchem.com/product/b593682#personal-protective-equipment-for-handling-10-pahsa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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